N-[(4-methylphenyl)carbamothioyl]benzamide
N-[(4-methylphenyl)carbamothioyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
6281-61-4
VCID:
VC21302537
InChI:
InChI=1S/C15H14N2OS/c1-11-7-9-13(10-8-11)16-15(19)17-14(18)12-5-3-2-4-6-12/h2-10H,1H3,(H2,16,17,18,19)
SMILES:
CC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2
Molecular Formula:
C15H14N2OS
Molecular Weight:
270.4 g/mol
N-[(4-methylphenyl)carbamothioyl]benzamide
CAS No.: 6281-61-4
Cat. No.: VC21302537
Molecular Formula: C15H14N2OS
Molecular Weight: 270.4 g/mol
* For research use only. Not for human or veterinary use.
![N-[(4-methylphenyl)carbamothioyl]benzamide - 6281-61-4](/images/no_structure.jpg)
Specification
| CAS No. | 6281-61-4 |
|---|---|
| Molecular Formula | C15H14N2OS |
| Molecular Weight | 270.4 g/mol |
| IUPAC Name | N-[(4-methylphenyl)carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C15H14N2OS/c1-11-7-9-13(10-8-11)16-15(19)17-14(18)12-5-3-2-4-6-12/h2-10H,1H3,(H2,16,17,18,19) |
| Standard InChI Key | KZULWIHHNWYETK-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)NC(=NC(=O)C2=CC=CC=C2)S |
| SMILES | CC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2 |
| Canonical SMILES | CC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator